1,4-Dichloro-2-((4-(2-fluorophenyl)piperazinyl)sulfonyl)benzene

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C16H15Cl2FN2O2S/c17-12-5-6-13(18)16(11-12)24(22,23)21-9-7-20(8-10-21)15-4-2-1-3-14(15)19/h1-6,11H,7-10H2
• InChI Key: BIHKZUVJEWJLNM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H15Cl2FN2O2S
• DSSTOX Substance ID: DTXSID601182415
• Molecular Weight: 389.3 g/mol
• CAS RN: 497060-77-2

Description

1,4-Dichloro-2-((4-(2-fluorophenyl)piperazinyl)sulfonyl)benzene (DCF-PPSB) is a synthetically produced compound that has recently been studied for its potential uses in various scientific applications. DCF-PPSB is a small molecule that belongs to the family of fluorinated piperazine derivatives. It is a chlorinated aromatic compound that has shown promise in various areas of research, including synthesis, pharmacology, and biochemistry.

Scientific Research Applications

Chemical Synthesis and Reactions

Research on compounds structurally related to 1,4-Dichloro-2-((4-(2-fluorophenyl)piperazinyl)sulfonyl)benzene emphasizes the importance of nucleophilic aromatic substitution reactions in creating complex molecules. Pietra and Vitali (1972) explored the mechanisms of such reactions, providing a foundation for synthesizing similarly complex structures through addition-elimination mechanisms Pietra & Vitali, 1972. Additionally, Qiu et al. (2009) demonstrated a practical synthesis approach for a related molecule, emphasizing the relevance of such methodologies in manufacturing pharmaceuticals Qiu et al., 2009.

Biological Significance and Medicinal Chemistry

Compounds with similar structural elements to 1,4-Dichloro-2-((4-(2-fluorophenyl)piperazinyl)sulfonyl)benzene play a significant role in medicinal chemistry. For instance, the study of triazine and its derivatives, which share a similar heterocyclic nature, highlights the potential for developing future drugs based on these cores. Triazines exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties Verma, Sinha, & Bansal, 2019.

Potential Therapeutic Applications

Research on the metabolism and pharmacokinetic aspects of arylpiperazine derivatives, which are structurally related to the compound , provides insight into the therapeutic potential of these molecules. Arylpiperazine derivatives have been studied for their use in treating depression, psychosis, and anxiety, highlighting the pharmacological relevance of the piperazine moiety in drug design Caccia, 2007.